Cas no 1803655-50-6 (2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1803655-50-6
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930640
• Update Time: 2025-11-01

2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-6(10)4-1-3(2-14)16-7(15)5(4)17-8(11,12)13/h1,6H,2,14H2,(H2,15,16)
• InChI Key： VWEAYKXIZOXELN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1OC(F)(F)F)N)F

Computed Properties

• Exact Mass: 257.059
• Monoisotopic Mass: 257.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine

Professional Introduction to 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1803655-50-6)

2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine, with the CAS number 1803655-50-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class, which is well-known for its diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including amino, aminomethyl, difluoromethyl, and trifluoromethoxy substituents, makes it a versatile scaffold for developing novel therapeutic agents.

The structural features of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine contribute to its unique chemical properties and potential biological functions. The amino group at the 2-position and the aminomethyl group at the 6-position enhance its reactivity and binding affinity towards biological targets. Additionally, the difluoromethyl and trifluoromethoxy groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its pharmacokinetic behavior.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The incorporation of fluorine atoms into pharmaceutical compounds has been shown to significantly improve their efficacy and selectivity. For instance, studies have demonstrated that fluorinated pyridines can act as potent inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways effectively. The multifunctional nature of this compound makes it an attractive candidate for further exploration in this area.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Pyridines, in particular, have been extensively studied for their ability to interact with biological targets in diverse ways. The combination of different substituents on the pyridine ring can lead to unique pharmacological profiles that make these compounds valuable tools for developing new drugs. For example, studies have shown that pyridines with amino and aminomethyl groups can form hydrogen bonds with key residues in protein targets, enhancing their binding affinity.

The difluoromethyl group in 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine is particularly noteworthy due to its ability to influence the metabolic stability of a molecule. Fluorine atoms can prevent unwanted reactions such as oxidation or dehalogenation, thereby extending the half-life of a drug in vivo. This property is especially important for drugs that require prolonged action or have a narrow therapeutic window. Additionally, the trifluoromethoxy group can enhance lipophilicity, which is often crucial for crossing biological membranes.

In conclusion, 2-Amino-6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of fluorinated compounds continues to grow, it is likely that compounds like this will play an increasingly important role in the treatment of various diseases.